2-Dodecylbenzene-1-sulfonyl chloride

• IUPAC Name: 2-dodecylbenzenesulfonyl chloride
• InChI: InChI=1S/C18H29ClO2S/c1-2-3-4-5-6-7-8-9-10-11-14-17-15-12-13-16-18(17)22(19,20)21/h12-13,15-16H,2-11,14H2,1H3
• InChI Key: NBINSWOYIKLKGL-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCC1=CC=CC=C1S(=O)(=O)Cl
• Molecular Formula: C18H29ClO2S
• Molecular Weight: 344.9 g/mol
• CAS No.: 1296885-05-6

Description

2-Dodecylbenzene-1-sulfonyl chloride is a useful research compound. Its molecular formula is C18H29ClO2S and its molecular weight is 344.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution composed of 32.7 g (0.1 mol) of dodecylbenzenesulfonic acid, 80 ml of ethyl acetate, and 12 ml of dimethylformamide (DMF) was added dropwise 12.4 ml (0.15 mol) of phosphorus oxychloride with stirring over a period of 10 minutes and then while heating the mixture so as to maintain the temperature thereof at 40° C., the reaction was performed for 60 minutes. After the reaction was over, the reaction mixture was cooled to 5° to 10° C. and then a solution composed of 16 g of sodium chloride and 160 ml of water was added dropwise to the reaction mixture over a period of 15 minutes. After removing an aqueous layer, an ethyl acetate layer thus formed was washed once with 100 ml of an aqueous 10% sodium chloride solution. The ethyl acetate solution of dodecylbenzenesulfonyl chloride obtained was used for the subsequent reaction as it was.